Cas no 2411288-99-6 (N-[(5-fluoro-1H-indol-3-yl)methyl]oxirane-2-carboxamide)

• Product Name: N-[(5-fluoro-1H-indol-3-yl)methyl]oxirane-2-carboxamide
• CAS No: 2411288-99-6
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 6441496
• PubChem ID: 165767620
• Update Time: 2025-05-20

N-[(5-fluoro-1H-indol-3-yl)methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687655022
• EN300-7560667
• 2411288-99-6
• N-[(5-fluoro-1H-indol-3-yl)methyl]oxirane-2-carboxamide

• Inchi： 1S/C12H11FN2O2/c13-8-1-2-10-9(3-8)7(4-14-10)5-15-12(16)11-6-17-11/h1-4,11,14H,5-6H2,(H,15,16)
• InChI Key： RLTFOXDLVSXCHZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CNC(C1CO1)=O

Computed Properties

• Exact Mass: 234.08045576g/mol
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.4Ų

Additional information on N-[(5-fluoro-1H-indol-3-yl)methyl]oxirane-2-carboxamide

N-[(5-fluoro-1H-indol-3-yl)methyl]oxirane-2-carboxamide (CAS No. 2411288-99-6): A Comprehensive Overview

N-[(5-fluoro-1H-indol-3-yl)methyl]oxirane-2-carboxamide, identified by its CAS number 2411288-99-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and its role in the development of novel therapeutic agents.

The compound’s structure is characterized by a combination of a fluoro-substituted indole moiety and an oxirane ring linked to an amide group. The presence of the 5-fluoro-1H-indol moiety is particularly noteworthy, as fluorine substitution in indole derivatives is known to enhance metabolic stability and binding affinity to biological targets. This feature makes it a valuable scaffold for designing molecules with improved pharmacokinetic properties.

The oxirane ring, also known as an epoxide, introduces a reactive site that can be exploited for further functionalization. In drug development, such reactive centers are often utilized to create covalent bonds with biological targets, leading to increased drug efficacy and duration of action. The amide group further contributes to the molecule’s versatility, allowing for modifications that can fine-tune its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of N-[(5-fluoro-1H-indol-3-yl)methyl]oxirane-2-carboxamide with various biological targets. Studies suggest that this compound exhibits promising binding properties with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies indicate that it may interact with proteins implicated in inflammation and cancer progression.

The potential therapeutic applications of N-[(5-fluoro-1H-indol-3-yl)methyl]oxirane-2-carboxamide are vast. Researchers are investigating its potential as a lead compound for the development of drugs targeting neurological disorders, where modulation of indole-based signaling pathways has shown significant promise. Additionally, its structural features make it a candidate for designing inhibitors of kinases and other enzymes overexpressed in tumor cells.

In vitro studies have begun to unravel the mechanism of action of this compound. Initial experiments suggest that it may exert its effects by interfering with key signaling cascades. The fluoro-substituted indole moiety is believed to play a crucial role in modulating receptor activity, while the oxirane ring facilitates covalent interactions with target proteins. These findings highlight the compound’s potential as a multitargeted therapeutic agent.

The synthesis of N-[(5-fluoro-1H-indol-3-yl)methyl]oxirane-2-carboxamide presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in fluorination techniques and oxirane ring formation have significantly improved the efficiency and yield of its synthesis.

Quality control and characterization of N-[(5-fluoro-1H-indol-3-yl)methyl]oxirane-2-carboxamide are critical steps in ensuring its suitability for pharmaceutical applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and purity. These methods provide detailed insights into the compound’s molecular structure and help ensure consistency across batches.

The future prospects for N-[(5-fluoro-1H-indol-3-ylmethyl)oxirane]-2-carboxamide are exciting. Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches. By leveraging computational tools and experimental data, scientists hope to develop derivatives with enhanced potency, selectivity, and reduced side effects.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of this compound. Such partnerships facilitate the sharing of resources, expertise, and data, accelerating the transition from laboratory research to clinical applications. The integration of interdisciplinary approaches will be crucial in realizing the full therapeutic potential of N-[(5-fluoro-1H-indol-3-yl)methyl]oxirane-2-carboxamide.